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Compound of Interest

Compound Name: Kx2-361

Cat. No.: B1684642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a Kx2-361 stock solution using dimethyl sulfoxide (DMSO) as the solvent. Kx2-361 is a dual-

action small molecule inhibitor targeting both Src kinase and tubulin polymerization, making it a

compound of interest in cancer research and drug development.[1][2][3][4] Adherence to these

protocols is crucial for ensuring the stability, activity, and reproducibility of experimental results.

Physicochemical and Solubility Data
Accurate quantitative data is essential for the precise preparation of stock solutions. The table

below summarizes the key physicochemical and solubility properties of Kx2-361.

Parameter Value Source

Molecular Formula C₂₄H₂₄FN₃O₂ [2][5][6]

Molecular Weight 405.47 g/mol [2][6][7]

CAS Number 897016-26-1 [5][6][7]

Appearance White to off-white solid [8]

Purity >98% (HPLC) [6]

Solubility in DMSO
8.75 mg/mL (21.58 mM) -

10.71 mg/mL (26.41 mM)
[8][9]
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Experimental Protocol: Preparation of a 10 mM Kx2-
361 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Kx2-361 in DMSO. This

concentration is a common starting point for subsequent dilutions in various experimental

assays.

Materials:

Kx2-361 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Pre-handling Precautions: Before opening, bring the vial of Kx2-361 powder to room

temperature to prevent condensation of moisture, which can affect the stability of the

compound. It is also recommended to briefly centrifuge the vial to ensure all the powder is at

the bottom.[10]

Weighing the Compound: Accurately weigh the desired amount of Kx2-361 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, you would need to weigh 4.055 mg of Kx2-361 (Molecular Weight =

405.47 g/mol ).
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Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 405.47 g/mol x 1000 mg/g = 4.055 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the Kx2-361 powder. For the example above, add 1 mL of DMSO.

Enhancing Solubilization: To facilitate dissolution, vortex the solution vigorously. If the

compound does not fully dissolve, sonication is recommended.[9] Gentle warming of the

solution to 60°C in a water bath can also aid in solubilization.[8] Ensure the vial is tightly

capped during these steps to prevent contamination with water.

Verification of Dissolution: Visually inspect the solution to ensure that all the solid has

completely dissolved and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can lead to degradation

of the compound, it is highly recommended to aliquot the stock solution into smaller, single-

use volumes in microcentrifuge tubes or amber glass vials.[10]

Storage Conditions: Store the aliquots of the Kx2-361 stock solution at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[11] Protect the

stock solution from light.[11]

Experimental Workflow for Stock Solution
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Stock Solution Preparation

Experimental Use

1. Weigh Kx2-361 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate / Warm

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

6. Thaw a Single Aliquot

7. Prepare Working Solution in Media

8. Treat Cells / Perform Assay

Click to download full resolution via product page

Figure 1. Workflow for Kx2-361 stock solution preparation and use.
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Kx2-361 Signaling Pathway Inhibition
Kx2-361 exerts its anti-tumor activity through a dual mechanism of action: the inhibition of Src

kinase and the disruption of tubulin polymerization.[1][3][4] This dual activity leads to cell cycle

arrest and apoptosis.

Figure 2. Dual mechanism of action of Kx2-361.

Safety Precautions:

Always handle Kx2-361 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for Kx2-361 and DMSO for detailed safety and

handling information.

Best Practices for Use in Cell Culture:

When preparing working solutions for cell-based assays, it is crucial to maintain a low final

concentration of DMSO to avoid solvent-induced cytotoxicity. The final DMSO concentration

in the cell culture medium should generally not exceed 0.5%, and a vehicle control (medium

with the same concentration of DMSO) should always be included in experiments.[12]

To prevent precipitation of the compound when diluting the DMSO stock solution into an

aqueous medium, it is recommended to perform serial dilutions in DMSO first before the final

dilution into the cell culture medium.[13] Alternatively, add the DMSO stock solution to the

medium while vortexing to ensure rapid mixing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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